3-(2,4-dimethoxyphenyl)-6-(dimethylamino)isobenzofuran-1(3H)-one
Cat. No. B8695051
M. Wt: 313.3 g/mol
InChI Key: MZIJZGBTHCGQSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04045458
Procedure details
Example 1 was repeated except that 32g of 3-(2',4'-dimethoxyphenyl)-6-dimethylaminophthalide and 13.5g of 2-methylindole were used, respectively, instead of 30g of 3-(p-dimethylaminophenyl)-6-dimethylaminophthalide and 13g of dimethylaniline to obtain 27g of triarylmethane having the following structure whose m.p. was 202°-203° C in the form of colourless crystals (Recrystallized from methanol). This compound becomes bluish violet upon exposure to light on silica gel. ##STR12##
[Compound]
Name
32g
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
CO[C:3]1[CH:8]=[C:7](OC)[CH:6]=[CH:5][C:4]=1[CH:11]1[C:20]2[C:15](=[CH:16][C:17]([N:21]([CH3:23])[CH3:22])=[CH:18][CH:19]=2)[C:13](=[O:14])[O:12]1.C[C:25]1[NH:26][C:27]2C(C=1)=CC=CC=2>>[CH3:25][N:26]([CH3:27])[C:7]1[CH:6]=[CH:5][C:4]([CH:11]2[C:20]3[C:15](=[CH:16][C:17]([N:21]([CH3:23])[CH3:22])=[CH:18][CH:19]=3)[C:13](=[O:14])[O:12]2)=[CH:3][CH:8]=1.[CH3:22][N:21]([CH3:23])[C:17]1[CH:18]=[CH:19][CH:20]=[CH:15][CH:16]=1
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Inputs
Step One
[Compound]
|
Name
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32g
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
|
Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
COC1=C(C=CC(=C1)OC)C1OC(=O)C2=CC(=CC=C12)N(C)C
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Step Three
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Name
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|
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Quantity
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13.5 g
|
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Type
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reactant
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Smiles
|
CC=1NC2=CC=CC=C2C1
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Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CN(C1=CC=C(C=C1)C1OC(=O)C2=CC(=CC=C12)N(C)C)C
|
|
Name
|
|
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Type
|
product
|
|
Smiles
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CN(C1=CC=CC=C1)C
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
